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Compound of Interest

Compound Name: Aluminum nitrate hydrate

Cat. No.: B3041033

An In-depth Technical Guide to Aluminum
Nitrate Hydrate

This technical guide provides a comprehensive overview of the chemical formula, structure,
properties, and experimental protocols related to aluminum nitrate hydrate, tailored for
researchers, scientists, and professionals in drug development.

Chemical Formula and Structure

Aluminum nitrate is an inorganic salt of aluminum and nitric acid.[1] It most commonly exists as
a crystalline hydrate, with the nonahydrate form being the most prevalent.[1][2]

e Chemical Formula: The chemical formula for aluminum nitrate nonahydrate is
Al(NOs3)3:9H20.[2] The anhydrous form is AI(NOs)s.[3] Other hydrated forms, such as the
dihydrate (AlH4N3O11) and others with 12, 15, or 18 water molecules, have also been
described.[4][5]

o |[UPAC Name: The IUPAC name for the nonahydrate form is aluminum trinitrate nonahydrate.

[6]

o Structure: In its solid state, aluminum nitrate nonahydrate consists of a central aluminum
cation (Al**) coordinated with water molecules. The crystal lattice is formed by the
electrostatic attraction between the positively charged aluminum cations and the negatively
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charged nitrate anions (NOs™).[3] The aluminum ion is typically surrounded by six water

molecules in an octahedral geometry, with the remaining three water molecules and the

nitrate ions incorporated into the crystal structure.

Quantitative Data

The physical and chemical properties of aluminum nitrate and its common nonahydrate form

are summarized in the table below.

Property

Anhydrous
Aluminum Nitrate

Aluminum Nitrate
Nonahydrate

References

Molecular Formula

AI(NO3)s

Al(NO3)3-9H20

[2](3]

Molar Mass 212.996 g/mol 375.134 g/mol [1]
] ) ) White, hygroscopic,
Appearance White crystalline solid ) [1][3]1[7]
rhombic crystals
Odor Odorless Odorless [1][2]
Density - 1.72 g/cm3 [1][2]
) ] 73.6 - 73.9 °C (165.0
Melting Point 66 °C (151 °F; 339 K) [11[2][7118]
°F; 347.0 K)
» ] Decomposes at 150
Boiling Point - [11[21I7]

°C (302 °F; 423 K)

Solubility in Water

60.0 g/100 mL (0 °C)

67.3 g/100 mL

[1]

73.9 g/100 mL (20 °C)

[1]9]

160 g/100 mL (100
OC)

[1](8]

Solubility in Methanol

14.45 g/100 mL

[1](218]

Solubility in Ethanol

8.63 g/100 mL

(11218l

Solubility in Ethylene
Glycol

18.32 g/100 mL

(11218l
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Experimental Protocols

Direct reaction of aluminum metal with nitric acid is not effective for synthesis as the aluminum
forms a passivation layer that prevents the reaction.[8][9] Alternative laboratory-scale synthesis
methods are provided below.

Method 1: Reaction of Aluminum Trichloride with Nitric Acid[8][9]
¢ Reactants: Aluminum trichloride (AICI3) and nitric acid (HNO3).
e Procedure: Combine aluminum trichloride with nitric acid.

e Reaction: AICIs + 3HNOs - AI(NOs)s + 3HCI. The reaction also produces nitrosyl chloride
(NOCI) as a gaseous byproduct which will bubble out of the solution.[8]

 Purification: The resulting solution is concentrated by evaporation to crystallize the aluminum
nitrate nonahydrate.

Method 2: Metathesis Reaction[1][8]

Reactants: Aluminum sulfate (Al2(SOa4)3) and a nitrate salt with a cation that forms an
insoluble sulfate, such as lead(ll) nitrate (Pb(NOs)2) or barium nitrate (Ba(NOs)2).[1][8]

e Procedure: Aqueous solutions of aluminum sulfate and lead nitrate are mixed.

o Reaction: Al2(SOa4)3 + 3Pb(NO3)2 — 2AI(NO3)3 + 3PbSOa(s).

 Purification: The insoluble lead sulfate precipitate is removed by filtration, leaving a solution
of aluminum nitrate. The nonahydrate can then be obtained by crystallization.

Method 3: Reaction of Aluminum Hydroxide with Nitric Acid[10][11]

» Reactants: Freshly precipitated aluminum hydroxide (Al(OH)s) and nitric acid (HNO3).

e Procedure: Add just enough nitric acid to the aluminum hydroxide precipitate to achieve
complete dissolution.

e Reaction: AI(OH)s + 3HNOs - AI(NOs)s + 3H20.
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 Purification: The hydrated form of aluminum nitrate is obtained by evaporating the resulting
solution.[11]

Qualitative Analysis for Cation (AlR*) and Anion (NOs™)[12][13]

e Preliminary Tests: Observe the physical characteristics of the salt (colorless, crystalline,
odorless, soluble in water).[12][13]

» Test for Nitrate Anion (Brown Ring Test):

[¢]

Prepare an aqueous solution of the salt.

[¢]

Add freshly prepared ferrous sulfate (FeSOa4) solution.

[e]

Carefully add concentrated sulfuric acid (H2SOa4) down the side of the test tube to form a
layer at the bottom.

[e]

A brown ring forming at the junction of the two liquids confirms the presence of the nitrate
ion (NO37).[12][13]

e Test for Aluminum Cation:
o To the salt solution, add sodium hydroxide (NaOH) solution dropwise.
o A gelatinous white precipitate of aluminum hydroxide (Al(OH)s) will form.

o The precipitate is soluble in excess NaOH, which confirms the presence of the aluminum
ion (AIR+).[13]

Thermal Decomposition Analysis[9][14]
e Apparatus: A tube furnace with a controlled atmosphere (e.g., swept with Argon).

e Procedure: A small sample of aluminum nitrate nonahydrate is heated in the furnace. The
decomposition begins around 150 °C.[1][2]

e Reaction: 2AI(NO3)3-9H20(s) — Al203(s) + 6NO2(g) + 3/202(g) + 18H20(g).
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e Analysis: The gaseous decomposition products (primarily nitrogen dioxide, oxygen, and
water vapor) can be analyzed using techniques such as mass spectrometry or
spectrophotometry to identify and quantify the evolved components.[14]

Visualizations

The diagram below illustrates the coordination complex of the aluminum ion with six water
molecules, which is a key structural component of aluminum nitrate nonahydrate. The nitrate
ions are present in the crystal lattice as counter-ions.

3NOs~

3H20

Click to download full resolution via product page
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Caption: Coordination of Al3* with six H20 molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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